ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(3,4-dimethylbenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C19H20N2O3S/c1-4-24-18(23)14-7-9-16(10-8-14)20-19(25)21-17(22)15-6-5-12(2)13(3)11-15/h5-11H,4H2,1-3H3,(H2,20,21,22,25)
• InChI Key: KTNVLFHESBJNLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

Ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate, also known as EDC or ethyl-2-(3,4-dimethylbenzoyl) aminothiobenzoate, is a chemical compound that has been widely used in scientific research. It belongs to the class of thiol-reactive compounds and is commonly used as a fluorescent probe for the detection of protein disulfide bonds.

Mechanism of Action

Ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate reacts with thiol groups on proteins to form a covalent bond. This reaction results in the formation of a fluorescent adduct that can be detected using fluorescence spectroscopy. The reaction between ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate and thiol groups is highly specific, and the resulting fluorescent adduct is stable and long-lasting.
Biochemical and Physiological Effects:
ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate has no known biochemical or physiological effects in vivo. It is a highly specific reagent that reacts only with thiol groups on proteins and does not affect other cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate is its high specificity for thiol groups on proteins. This makes it a valuable tool for the study of protein-protein interactions and protein folding. ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate is also relatively easy to use and has a long shelf life. However, ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate has some limitations. It requires the use of fluorescence spectroscopy for detection, which can be expensive and time-consuming. In addition, ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate can only be used in vitro and cannot be used to study protein function in vivo.

Future Directions

There are several future directions for the use of ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate in scientific research. One area of interest is the development of new fluorescent dyes based on the ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate structure. These dyes could be used for the detection of other biomolecules, such as lipids and carbohydrates. Another area of interest is the use of ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate in the study of protein misfolding and aggregation, which is associated with several neurodegenerative diseases. Finally, ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate could be used in the development of new drugs that target specific protein-protein interactions.

Synthesis Methods

Ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate can be synthesized using a simple two-step process. The first step involves the reaction of 3,4-dimethylbenzoyl chloride with thiourea to form 3,4-dimethylbenzoylthiourea. In the second step, ethyl 4-aminobenzoate is reacted with 3,4-dimethylbenzoylthiourea to form ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate has been widely used in scientific research as a fluorescent probe for the detection of protein disulfide bonds. It is also used as a crosslinking reagent for the study of protein-protein interactions. In addition, ethyl 4-({[(3,4-dimethylbenzoyl)amino]carbonothioyl}amino)benzoate has been used in the synthesis of novel fluorescent dyes and as a tool for the study of protein folding and unfolding.